Cas no 898776-11-9 (Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate)

• Product Name: Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate
• CAS No: 898776-11-9
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• MDL: MFCD03841505
• CID: 1946261
• PubChem ID: 24724338
• Update Time: 2025-07-22

Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate
• CTK5G5528
• AG-H-65631
• KB-169214
• 2-carboethoxy-4'-pyrrolidinomethylbenzophenone
• 2-CARBOETHOXY-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• DTXSID50642737
• MFCD03841505
• 2-Carboethoxy-4'-pyrrolidinomethyl benzophenone
• AKOS016019891
• 898776-11-9
• Ethyl 2-{4-[(pyrrolidin-1-yl)methyl]benzoyl}benzoate
• Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate

• MDL： MFCD03841505
• Inchi： 1S/C21H23NO3/c1-2-25-21(24)19-8-4-3-7-18(19)20(23)17-11-9-16(10-12-17)15-22-13-5-6-14-22/h3-4,7-12H,2,5-6,13-15H2,1H3
• InChI Key： LIVNPIVRBDUVMT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)OCC)C1C=CC(=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 337.16800
• Monoisotopic Mass: 337.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 3.62800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate

Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate (CAS No. 898776-11-9): A Comprehensive Overview

Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate, identified by its CAS number 898776-11-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various therapeutic and pharmacological contexts. The compound's unique chemical composition, featuring a benzoyl group linked to a pyrrolidine moiety, positions it as a candidate for further exploration in drug discovery and molecular biology.

The structural attributes of Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate make it a versatile entity for synthetic chemistry. The presence of the pyrrolidine ring introduces a nitrogenous heterocycle, which is known to enhance binding affinity and selectivity in drug molecules. This feature is particularly relevant in the development of targeted therapies, where precise interaction with biological targets is paramount. The benzoyl and benzoate groups contribute to the molecule's hydrophobicity, influencing its solubility and bioavailability—critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their demonstrated efficacy in modulating biological pathways. The pyrrolidine scaffold, in particular, has been extensively studied for its role in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate aligns with this trend, offering a promising lead for the development of novel therapeutic agents. Its molecular structure suggests potential interactions with enzymes and receptors involved in disease mechanisms, making it a valuable candidate for further investigation.

The benzoyl group in Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate is another key feature that contributes to its pharmacological relevance. Benzoyl derivatives are well-documented for their role in analgesics, anticonvulsants, and anti-inflammatory drugs. The combination of this moiety with the pyrrolidine ring creates a molecule with dual functional potential, enabling multiple points of interaction within biological systems. This multifaceted nature enhances the compound's utility as a scaffold for drug design, allowing for modifications that can fine-tune its biological activity.

The benzoate component further enriches the structural diversity of Ethyl 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzoate. Benzoic acid derivatives are known for their antimicrobial and anti-inflammatory properties, making them relevant in the development of therapeutic interventions. The esterification of benzoic acid with ethanol introduces additional flexibility into the molecule, potentially affecting its metabolic pathways and pharmacokinetic profile. This modification can be exploited to optimize bioavailability and reduce toxicity, key considerations in drug development.

The synthesis of Ethyl 2-[4-(< strong >pyrrolidin-1 - ylmethyl strong >) < strong >benzoyl strong >] < strong >benzoate strong > involves multi-step organic reactions that highlight the compound's synthetic complexity. The introduction of the pyrrolidine ring typically requires nucleophilic substitution or condensation reactions, while the attachment of the benzoyl group necessitates carboxylation or acylation processes. These synthetic routes underscore the compound's versatility as a building block for more complex molecules. Advanced techniques such as palladium-catalyzed cross-coupling reactions can further refine its structure, enabling the introduction of additional functional groups with tailored biological effects.

In the context of current research trends, Ethyl 2-[4-(< strong >pyrrolidin - 1 - ylmethyl strong >) < strong >benzoyl strong >] < strong >benzoate strong > holds promise for applications in precision medicine. The ability to modify its chemical structure allows researchers to fine-tune its interactions with specific biological targets, thereby enhancing therapeutic efficacy while minimizing side effects. This approach aligns with the growing emphasis on personalized medicine, where treatments are tailored to individual patient profiles based on genetic and molecular characteristics.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and material science. For instance, derivatives of Ethyl 2-[4-(< strong >pyrrolidin - 1 - ylmethyl strong >) < strong >benzoyl strong >] < strong >benzoate strong > could serve as intermediates in the synthesis of pesticides or specialty chemicals. Their structural complexity allows for diverse modifications that can impart specific properties to end products, making them valuable in industrial applications.

Ethical considerations are paramount when investigating new chemical entities like Ethyl 2-[4-(< strong >pyrrolidin - 1 - ylmethyl strong >) < strong >benzoyl strong >] < strong >benzoate strong ]. Responsible research practices ensure that studies are conducted with appropriate safeguards to protect human health and the environment. Collaborative efforts between academia and industry can facilitate the translation of laboratory findings into safe and effective applications.

In conclusion, Ethyl 2-[4-(< strong >pyrrolidin - 1 - ylmethyl strong >) < strong >benzoyl strong >] < strong >benzoate strong >(CAS No. 898776-11-9) represents a compelling subject of study due to its unique structural features and potential therapeutic applications. Its synthesis highlights advanced organic chemistry techniques while offering opportunities for further innovation in drug discovery and beyond. As research continues to evolve, this compound will likely play an increasingly significant role in addressing complex challenges across multiple scientific disciplines.